4-Methyl-2-piperidin-4-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidine;dihydrochloride

• IUPAC Name: 4-methyl-2-piperidin-4-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidine;dihydrochloride
• InChI: InChI=1S/C13H19N3.2ClH/c1-9-11-3-2-4-12(11)16-13(15-9)10-5-7-14-8-6-10;;/h10,14H,2-8H2,1H3;2*1H
• InChI Key: CBHJOBXSACOELS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCC2=NC(=N1)C3CCNCC3.Cl.Cl
• Molecular Formula: C13H21Cl2N3
• Molecular Weight: 290.23 g/mol

Description

The compound “4-Methyl-2-piperidin-4-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidine;dihydrochloride” is a heterocyclic compound with a pyrimidine nucleus, which is an essential base component of the genetic material of deoxyribonucleic acid. It has a molecular weight of 250.17. The compound is stored at -20°C and is in liquid form.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, it’s worth noting that pyrimidine derivatives can be synthesized by reacting chalcone with guanidine hydrochloride.

Molecular Structure Analysis

The compound contains a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. The InChI code for the compound is 1S/C10H15N3.2ClH/c1-7-8-3-2-4-9(8)13-10(12-7)5-6-11;;/h2-6,11H2,1H3;2*1H.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature and is stored at -20°C. It has a molecular weight of 250.17.

Scientific Research Applications

Pharmaceuticals and Drug Design

Piperidines are crucial building blocks for drug development. . Researchers explore the synthesis of substituted piperidines to create novel drugs. EN300-27101938 could serve as a scaffold for designing new pharmaceutical agents. Its structural modifications may lead to compounds with improved efficacy, reduced side effects, or enhanced bioavailability.

Soluble Epoxide Hydrolase (sEH) Inhibition

EN300-27101938 might play a role in inhibiting soluble epoxide hydrolase (sEH). . Investigating its interaction with sEH and related pathways could yield valuable insights.

Imidazole-Containing Compounds

The imidazole moiety is prevalent in pharmaceuticals. EN300-27101938 could be modified to incorporate imidazole functionalities, enhancing its therapeutic potential. .

Fatty Acid Amide Hydrolase (FAAH) Inhibition

EN300-27101938 may interact with fatty acid amide hydrolase (FAAH), an enzyme involved in endocannabinoid metabolism. Modulating FAAH activity has implications for pain relief, anxiety, and inflammation. .

Neurological Disorders

Piperidines have shown potential in treating neurological conditions. EN300-27101938 could be explored for its effects on neurotransmitter systems, neuroprotection, or neuroinflammation. .